Cas no 88551-87-5 (1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel-)

1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel- structure
88551-87-5 structure
Product Name:1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel-
CAS No:88551-87-5
MF:C12H16O4
MW:224.253044128418
CID:629024
PubChem ID:11521428
Update Time:2025-04-19

1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel-
    • Ligustilidiol
    • C12H16O4
    • 1(3H)-ISOBENZOFURANONE, 3-BUTYLIDENE-4,5,6,7-TETRAHYDRO-6,7-DIHYDROXY-, (3Z,6.ALPHA.,7.BETA.)-
    • s3275
    • 1(3H)-Isobenzofuranone, 3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6R,7R)-rel-
    • HY-N0745
    • 12PJ07292V
    • senkyunolide I
    • CS-0009777
    • MFCD20527301
    • Senkyunolide-I
    • 1(3H)-Isobenzofuranone, 3-butylidene-4,5,6,7-tetrahydro-6,7-dihydroxy-, (3Z,6alpha,7beta)-
    • Ligustilidiol, (Z)-
    • Q27251426
    • UNII-12PJ07292V
    • (3Z,6R,7R)-3-Butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
    • Trans-6,7-dihydroxyligustilide
    • (Z)-Ligustilidiol
    • 88551-87-5
    • SCHEMBL11967648
    • (3Z,6S,7S)-3-butylidene-6,7-dihydroxy-4,5,6,7-tetrahydro-2-benzofuran-1-one
    • AKOS037514838
    • DTXSID001317406
    • MS-23261
    • 94596-28-8
    • Inchi: 1S/C12H16O4/c1-2-3-4-9-7-5-6-8(13)11(14)10(7)12(15)16-9/h4,8,11,13-14H,2-3,5-6H2,1H3/b9-4-/t8-,11+/m0/s1
    • InChI Key: DQNGMIQSXNGHOA-JXQVETIVSA-N
    • SMILES: O1C(C2=C(/C/1=C/CCC)CC[C@@H]([C@H]2O)O)=O

Computed Properties

  • Exact Mass: 224.10485899g/mol
  • Monoisotopic Mass: 224.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 66.8Ų
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